Cas no 2172146-64-2 (6-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpropanamido-4-methylhexanoic acid)

• Product Name: 6-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpropanamido-4-methylhexanoic acid
• CAS No: 2172146-64-2
• MF: C₂₆H₃₂N₂O₅
• MW: 452.542687416077
• CID: 6568024
• PubChem ID: 165547865
• Update Time: 2025-11-01

6-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpropanamido-4-methylhexanoic acid Chemical and Physical Properties

Names and Identifiers

• 6-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpropanamido-4-methylhexanoic acid
• 6-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-methylpropanamido]-4-methylhexanoic acid
• EN300-1489376
• 2172146-64-2

• Inchi： 1S/C26H32N2O5/c1-17(11-12-24(29)30)13-14-27-25(31)18(2)15-28-26(32)33-16-23-21-9-5-3-7-19(21)20-8-4-6-10-22(20)23/h3-10,17-18,23H,11-16H2,1-2H3,(H,27,31)(H,28,32)(H,29,30)
• InChI Key： AKFVOSZKXLHMGX-UHFFFAOYSA-N
• SMILES： O(C(NCC(C)C(NCCC(C)CCC(=O)O)=O)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 452.23112213g/mol
• Monoisotopic Mass: 452.23112213g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 33
• Rotatable Bond Count: 12
• Complexity: 647
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 105Ų

Additional information on 6-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpropanamido-4-methylhexanoic acid

Introduction to 6-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpropanamido-4-methylhexanoic Acid (CAS No. 2172146-64-2)

6-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpropanamido-4-methylhexanoic acid, identified by its CAS number 2172146-64-2, is a specialized compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to a class of molecules that exhibit promising biological activities, making it a subject of intense study in both academic and industrial settings.

The molecular structure of 6-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpropanamido-4-methylhexanoic acid is characterized by its complex arrangement of functional groups, which includes an amino group protected by a methoxycarbonyl moiety, an amide linkage, and a hexanoic acid chain. This intricate architecture suggests potential applications in the synthesis of bioactive molecules and peptidomimetics, which are critical in the development of novel therapeutic agents.

In recent years, there has been a growing interest in the development of peptidomimetics as alternatives to traditional peptides due to their improved stability, bioavailability, and resistance to enzymatic degradation. The presence of the (9H-fluoren-9-yl)methoxycarbonyl group in this compound not only enhances its solubility but also provides a robust protection for the amino group during synthetic procedures. This protection is crucial for maintaining the integrity of the molecule during subsequent chemical modifications.

The utility of 6-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpropanamido-4-methylhexanoic acid extends beyond its role as a building block in peptide synthesis. Its unique structural features make it a valuable intermediate in the synthesis of more complex molecules, including those targeted at modulating biological pathways relevant to diseases such as cancer, inflammation, and neurodegeneration. The hexanoic acid moiety, in particular, provides a flexible backbone that can be further functionalized to tailor the properties of the final product.

Recent studies have highlighted the potential of this compound in the development of targeted therapies. For instance, researchers have explored its use in creating novel inhibitors of proteases that play a critical role in cancer progression. The amide bond within its structure can be strategically positioned to interact with specific enzymatic active sites, thereby inhibiting unwanted biological processes. This approach has shown promise in preclinical studies, where 6-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpropanamido-4-methylhexanoic acid-derived inhibitors have demonstrated efficacy in reducing tumor growth and metastasis.

The synthesis of this compound involves multiple steps, each requiring precise control over reaction conditions to ensure high yield and purity. The use of advanced synthetic techniques, such as solid-phase peptide synthesis (SPPS) and automated chemical reactors, has facilitated the efficient production of this molecule on a larger scale. These advancements have not only improved the accessibility of 6-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpropanamido-4-methylhexanoic acid but also enabled researchers to explore more complex derivatives.

In addition to its pharmaceutical applications, this compound has shown potential in materials science and biotechnology. Its ability to form stable complexes with other molecules makes it useful in designing novel materials with tailored properties. For example, researchers have investigated its use in creating hydrogels that can be employed for drug delivery systems or as scaffolds for tissue engineering applications.

The future prospects for 6-3-(9H-fluoren-9-ylmethoxycarbonylamino)-2-methylpropanamido-4-methylhexanoic acid are vast and multifaceted. As our understanding of biological pathways continues to evolve, so too will the applications of this versatile compound. Ongoing research aims to uncover new ways to leverage its unique properties for therapeutic and technological advancements. Collaborative efforts between academia and industry are essential to translate these findings into tangible benefits for society.

In conclusion, 6-(3-{(9H-fluoreninonmethyleneoxy-carbonyl)amino}-2-hydroxypropyl)aminopropionylmethyl hexanoate, with its CAS number 2172146–64–2, represents a significant advancement in the field of chemical biology. Its complex structure and diverse functionalities make it a valuable tool for researchers seeking to develop novel therapeutics and materials. As scientific understanding progresses, we can anticipate even more innovative applications emerging from this remarkable compound.